Cas no 2870708-33-9 (1H-Benzimidazole-6-propanethiol, hydrochloride (1:1))

• Product Name: 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1)
• CAS No: 2870708-33-9
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• CID: 5855352
• Update Time: 2025-10-29

1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1)

• Inchi： 1S/C10H12N2S.ClH/c13-5-1-2-8-3-4-9-10(6-8)12-7-11-9;/h3-4,6-7,13H,1-2,5H2,(H,11,12);1H
• InChI Key： FRBQVFYMNAXWKU-UHFFFAOYSA-N
• SMILES： C1NC2=CC(CCCS)=CC=C2N=1.[H]Cl

Additional information on 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1)

Introduction to 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) and Its Significance in Modern Chemical Research

1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) (CAS No. 2870708-33-9) is a compound of growing interest in the field of pharmaceutical and chemical biology. This organosulfur derivative of benzimidazole has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular interactions. The benzimidazole core is a well-known pharmacophore, frequently encountered in various therapeutic agents, while the thiol group introduces a reactive site that can participate in diverse chemical modifications and biological assays.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for biological assays and formulation studies. This property is particularly valuable in drug development, where solubility is a critical factor influencing bioavailability and pharmacokinetic profiles. The 1:1 ratio in the product name indicates a stoichiometric combination with hydrochloride, ensuring a consistent and predictable chemical composition.

In recent years, 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) has been explored for its potential role in modulating biological pathways. Benzimidazole derivatives are known for their ability to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects. The introduction of a thiol group at the 6-position of the benzimidazole ring adds an additional layer of reactivity, enabling post-synthetic modifications that can fine-tune biological activity.

One of the most promising applications of this compound is in the development of inhibitors for target proteins involved in diseases such as cancer and inflammation. The thiol group can form disulfide bonds or undergo oxidation-reduction reactions, which are critical mechanisms in many biological processes. For instance, studies have shown that thiol-containing compounds can interact with redox-active proteins, potentially altering their function and leading to therapeutic benefits.

Recent research has highlighted the compound's utility in high-throughput screening (HTS) campaigns. Its ability to modulate protein activity makes it a valuable tool for identifying new drug candidates. Additionally, its stability under various conditions allows for extensive structural optimization studies, which are essential for improving drug efficacy and safety.

The synthesis of 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) involves multi-step organic transformations, including sulfonylation followed by nucleophilic substitution with propylthiolate. The hydrochloride salt is then formed by treating the free base with hydrochloric acid. This synthetic route underscores the compound's complexity and the expertise required to produce it in high purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity.

In terms of biological activity, preliminary studies have suggested that 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. For example, it has been tested for its ability to interfere with kinases or other signaling molecules that play a role in cancer progression. While these findings are still under investigation, they underscore the compound's potential as a lead molecule for further development.

The pharmaceutical industry has shown interest in benzimidazole derivatives due to their broad spectrum of biological activities. The addition of a thiol group enhances this potential by introducing new interaction modalities with biological targets. This makes 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) a versatile scaffold for medicinal chemists seeking to design novel therapeutics.

From a chemical biology perspective, this compound serves as an excellent probe for understanding protein-thiol interactions. Thiols are ubiquitous post-translational modifications that play crucial roles in cellular signaling and defense mechanisms. By studying how 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) interacts with these thiol-rich proteins, researchers can gain insights into disease mechanisms and develop targeted interventions.

The future prospects of 1H-Benzimidazole-6-propanethiol, hydrochloride (1:1) include further exploration of its pharmacological properties and potential clinical applications. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits. As research progresses, this compound may emerge as a key player in the development of next-generation pharmaceuticals.